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Cat. No.: B2951869

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thiane-4-thiol, a heterocyclic organosulfur compound, presents a molecule of interest for
various applications in chemical synthesis and drug discovery. Its structure, featuring a
saturated six-membered thiane ring with a thiol functional group at the 4-position, suggests
potential for nucleophilic reactions and coordination with metal centers. This technical guide
provides a comprehensive overview of the known physical and chemical properties of Thiane-
4-thiol, details on its synthesis and purification, and a discussion of its potential biological
relevance based on the well-established roles of thiols in cellular processes.

Core Physical and Chemical Properties

Quantitative data for Thiane-4-thiol is sparse in publicly available literature, with some

properties currently relying on predicted values. The following table summarizes the available
information.
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Property Value Source
CAS Number 787536-05-4 [1]
Molecular Formula CsH10S2 [1]
Molecular Weight 134.26 g/mol [1]
Boiling Point 214.8 £ 33.0 °C (Predicted)

Density 1.10 + 0.1 g/cm? (Predicted)

SMILES SC1CCscCcC1 [1]

Note: Experimental data for the boiling point and density of Thiane-4-thiol are not readily
available. The provided values are based on computational predictions and should be used as
estimates. A supplier of Thiane-4-thiol indicates that the compound requires cold-chain
transportation, which may suggest a lower boiling point or potential instability at ambient
temperatures[1].

Experimental Protocols
Synthesis of Thiane-4-thiol

A specific, detailed experimental protocol for the synthesis of Thiane-4-thiol is not explicitly
described in readily accessible scientific literature. However, a plausible and common synthetic
route would involve the reduction of the corresponding ketone, tetrahydro-4H-thiopyran-4-one,
to the alcohol, followed by conversion to a leaving group and subsequent displacement with a
thiol-containing nucleophile, or direct conversion of the ketone to the thiol. A general two-step
conceptual workflow for the synthesis from the corresponding ketone is outlined below.

Conceptual Synthesis Workflow
Caption: A plausible two-step synthesis of Thiane-4-thiol.
Step 1: Reduction of Tetrahydro-4H-thiopyran-4-one

The synthesis would likely begin with the reduction of the commercially available tetrahydro-
4H-thiopyran-4-one. A standard laboratory procedure would involve dissolving the ketone in a
suitable protic solvent, such as methanol or ethanol, and adding a reducing agent like sodium
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borohydride (NaBHa4) portion-wise at a controlled temperature (e.g., 0 °C to room temperature).
The reaction progress would be monitored by a suitable technique like thin-layer
chromatography (TLC). Upon completion, the reaction would be quenched, and the product,
tetrahydro-2H-thiopyran-4-ol, would be extracted and purified.

Step 2: Conversion of the Hydroxyl Group to a Thiol Group

The resulting alcohol can be converted to the thiol. One common method for such a
transformation is the use of a thionating agent like phosphorus pentasulfide (P2Ss) or
Lawesson's reagent. This reaction is typically carried out in an anhydrous, high-boiling solvent
such as toluene or xylene, often with heating. The reaction mixture would then be worked up to
isolate the crude Thiane-4-thiol.

Purification of Thiane-4-thiol

Given that thiols can be volatile and possess strong, unpleasant odors, purification requires
careful handling in a well-ventilated fume hood. Common purification techniques for volatile
thiols include:

« Distillation: If the compound is thermally stable, vacuum distillation can be an effective
method for purification.

o Chromatography: Flash column chromatography on silica gel can be used, but care must be
taken as thiols can be prone to oxidation on silica[2]. Using deoxygenated solvents and
minimizing the exposure time on the column is recommended.

o Preparative Gas Chromatography (Prep-GC): For small quantities, Prep-GC can provide
high purity.

e Selective Extraction: Methods involving the reversible formation of metal-thiolate complexes
can be employed for selective extraction from a mixture[3][4][5]. For example, the thiol can
be reacted with a mercury-containing reagent to form a solid which is then isolated, followed
by the release of the free thiol upon treatment with a stronger thiol like dithiothreitol (DTT).

Potential Biological Activity and Signhaling Pathways
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Specific biological studies on Thiane-4-thiol are not currently available in the scientific
literature. However, the thiol functional group is a key player in a multitude of biological
processes, primarily centered around redox chemistry[6][7][8][9]. Small molecule thiols, such as
glutathione, are critical components of the cellular antioxidant defense system and are involved
in maintaining the cellular redox balance.

Thiol-Mediated Redox Signaling
Caption: A simplified diagram of thiol involvement in redox signaling.

The reactivity of the thiol group in Thiane-4-thiol is expected to be similar to other small
molecule thiols. The thiol can be deprotonated to the more nucleophilic thiolate anion, which
can participate in various reactions, including:

o Nucleophilic Attack: Thiolates are potent nucleophiles and can react with electrophiles.

» Redox Reactions: Thiols can be oxidized to disulfides, sulfenic acids, sulfinic acids, and
sulfonic acids by reactive oxygen species (ROS)[8][10]. The reversible oxidation of thiols to
disulfides is a key mechanism in redox signaling, acting as a molecular "switch" to control
protein function and signaling pathways.

o Metal Ligation: The soft sulfur atom of a thiol has a high affinity for soft metal ions,
suggesting that Thiane-4-thiol could act as a ligand in coordination chemistry and potentially
interact with metalloproteins.

Given these properties, Thiane-4-thiol could potentially modulate cellular redox-sensitive
signaling pathways if introduced into a biological system. However, without specific studies, its
precise biological effects, metabolic fate, and potential toxicity remain unknown.

Conclusion

Thiane-4-thiol is a heterocyclic compound with potential for further investigation in various
scientific fields. While its fundamental physical properties are not yet fully characterized
experimentally, its chemical structure suggests a reactivity profile typical of thiols. The
synthesis and purification of this compound can likely be achieved through established
chemical methodologies. The biological significance of Thiane-4-thiol remains to be explored,
but the central role of the thiol group in redox biology provides a strong rationale for future
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studies into its potential effects on cellular signaling and physiology. Further research is
warranted to establish the experimental physical data and to explore the specific chemical and
biological activities of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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